3-Bromo-2-(diethoxymethyl)thiophene
Overview
Description
3-Bromo-2-(diethoxymethyl)thiophene is a useful research compound. Its molecular formula is C9H13BrO2S and its molecular weight is 265.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Tuning Optical Properties in Polythiophenes : Postfunctionalization of poly(3-hexylthiophene) (P3HT) has been used to study electronic and steric effects of various functional groups, including bromo groups, on the optical properties of polythiophenes. This research indicates potential applications in optoelectronics and photonics (Li, Vamvounis, & Holdcroft, 2002).
Electrochemical Synthesis for Device Application : Functionalized thiophene derivatives like 3-bromo-4-methoxythiophene have been successfully polymerized, exhibiting unique electrochemical and spectroelectrochemical properties. This research suggests applications in electrochromic devices and organic electronics (Cihaner & Önal, 2007).
Synthesis of Benzo[b]Thiophenes : Research has demonstrated the synthesis of 3-substituted benzo[b]thiophenes from α-substituted 2-bromo-β-methoxystyrenes, potentially useful in organic synthesis and materials science (Kobayashi, Nakai, Fukamachi, & Konishi, 2010).
Study of Sulfides in Thiophene Series : Research on sulfides in the thiophene series, including bromo-substituted variants, has implications for chemical synthesis and the development of new organic compounds (Gol'dfarb, Kalik, & Zav’yalova, 1983).
Autopolymerization Analysis : Studies on the autopolymerization of bromo-alkoxythiophene derivatives like 2-bromo-3-methoxythiophene provide insights into polymerization mechanisms and the design of new polymer materials (Nishimura et al., 2020).
Synthesis of Oligothiophenes : Research on the regioselective synthesis of thiophene oligomers has implications for the development of organic dye molecules for photovoltaic cells (Tanaka et al., 2011).
Photostabilizers for Poly(vinyl chloride) : New thiophene derivatives have been synthesized and used as photostabilizers, reducing the photodegradation of poly(vinyl chloride) films. This has potential applications in material science and polymer chemistry (Balakit et al., 2015).
Dehydrobrominative Polycondensation : The dehydrobrominative polycondensation of bromo-thiophene derivatives like 2-bromo-3-hexylthiophene for the synthesis of regioregular polythiophenes has applications in organic electronics (Tamba et al., 2012).
Mechanism of Action
Target of Action
3-Bromo-2-(diethoxymethyl)thiophene is an organobromide compound that belongs to the class of thiophene derivatives.
Pharmacokinetics
. These properties are crucial for understanding the bioavailability of the compound.
Action Environment
. It’s important to note that factors such as temperature, pH, and presence of other compounds can potentially affect the action of chemical compounds.
Properties
IUPAC Name |
3-bromo-2-(diethoxymethyl)thiophene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13BrO2S/c1-3-11-9(12-4-2)8-7(10)5-6-13-8/h5-6,9H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNTDBERHEOAJAA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C1=C(C=CS1)Br)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13BrO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30427443 | |
Record name | 3-bromo-2-(diethoxymethyl)thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30427443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
34042-95-0 | |
Record name | 3-bromo-2-(diethoxymethyl)thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30427443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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